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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B13833351

A comprehensive review of scientific literature and commercial resources indicates that Acid
Yellow 61 is not utilized as a fluorescent probe for biological imaging. This substance is
consistently identified as an acid dye with primary applications in the textile and leather
industries for coloring wool, silk, and polyamide fibers.[1][2][3][4][5][6][7] There is no evidence
to suggest its use in cell staining, in vivo imaging, or any other biological research applications
typically associated with fluorescent probes.

This document serves to clarify the established applications of Acid Yellow 61 and to provide
general guidance on the selection of suitable fluorescent probes for biological imaging for
researchers, scientists, and drug development professionals.

Chemical and Physical Properties of Acid Yellow 61

Acid Yellow 61, also known by other names such as Sandolan Fast Yellow P-L and C.I. Acid
Yellow 61, is a yellow powder soluble in water.[1][4] Its primary function is to impart color to
various textiles and materials.[1][4]
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Property Value Reference
C.l. Name Acid Yellow 61 [4]

CAS Number 12217-38-8 [L1[314105]17118]
Molecular Formula C24H20CI2N5Na06S2 [11[41[8]
Molecular Weight 632.47 g/mol [11[4118]
Appearance Yellow powder [1][4]

N Soluble in water (35 g/L at
Solubility 90°C) [1][4]

Established Applications of Acid Yellow 61

The documented applications of Acid Yellow 61 are exclusively in the industrial sector. It is
used for:

» Dyeing of wool, silk, and polyamide fibers and their blended fabrics.[1][4]
 Printing on wool and silk fabrics.[1][4]
e Coloring leather.[1][4]

Fluorescent Probes for Biological Imaging: A
General Overview

For researchers seeking fluorescent probes for biological imaging, it is crucial to select
molecules with specific photophysical and chemical properties that are compatible with
biological systems. Key characteristics of an effective fluorescent probe include:

» High Quantum Yield: Efficiency of converting absorbed light into emitted fluorescence.
» High Molar Extinction Coefficient: Ability to absorb light at a specific wavelength.

o Photostability: Resistance to photobleaching upon exposure to excitation light.
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» Specific Targeting: Ability to selectively bind to a specific biomolecule or organelle.
o Cell Permeability: For intracellular targets, the ability to cross the cell membrane.
o Low Cytotoxicity: Minimal toxic effects on living cells and organisms.

o Excitation and Emission Spectra: Wavelengths of light absorbed and emitted, which should
be compatible with available imaging equipment and minimize autofluorescence from
biological samples.

Workflow for Selecting a Fluorescent Probe

The process of selecting an appropriate fluorescent probe for a biological imaging experiment
typically follows a logical workflow. This involves defining the experimental needs, identifying
potential probes, and validating their performance.
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General Workflow for Fluorescent Probe Selection

1. Define Experimental Requirements

Identify Target Bi or Organellel

Input

Define Imaging System (e.g., microscope, lasers)

2. Identify Cardidate Probes
Literature and Database Search

Consider Photophysical Properties

Selection

3. Validate Pm@e Performance

In Vitro Characterization (e.g., spectral analysis) |

Determine Biological Model (e.g., cell line, tissue, organism)

Validation

4. Image Ach‘i'sitiun and Analysis

Evaluate Specificity and Potential for Off-Target Effects Optimize Imaging Parameters

Cell-Based Assays (e.g., staining, cytotoxicity) |

In Vivo or Ex Vivo Imaging Acquire Images
Process and Analyze Data

Click to download full resolution via product page

Caption: A generalized workflow for the selection and validation of a fluorescent probe for
biological imaging.
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In conclusion, Acid Yellow 61 is an industrial dye and is not suitable for biological imaging
applications. Researchers should consult scientific databases and manufacturer resources to
identify and validate appropriate fluorescent probes that meet the specific requirements of their
experimental systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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